![molecular formula C12H14BrNO4S B1408124 1-((3-Bromo-4-methoxyphenyl)sulfonyl)piperidin-4-one CAS No. 1704074-56-5](/img/structure/B1408124.png)
1-((3-Bromo-4-methoxyphenyl)sulfonyl)piperidin-4-one
Overview
Description
Scientific Research Applications
Biological Activity and Synthesis
Synthesis and Biological Evaluation : A series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, including derivatives related to 1-((3-Bromo-4-methoxyphenyl)sulfonyl)piperidin-4-one, were synthesized. These compounds were screened for enzyme inhibition activity against butyrylcholinesterase (BChE) and analyzed through molecular docking studies to determine ligand-BChE binding affinity (Khalid et al., 2016).
Sulfonyl Hydrazone and Piperidine Derivatives : A study focused on the synthesis of sulfonyl hydrazone compounds with piperidine rings. These compounds demonstrated antioxidant capacity and anticholinesterase activity, revealing their potential in medicinal chemistry (Karaman et al., 2016).
Chemical Properties and Reactions
Anodic Methoxylation of Piperidine Derivatives : Research on N-acyl and N-sulfonyl groups, including those similar to this compound, explored their impact on anodic methoxylation of piperidine derivatives. The study found that methoxylation favors the formation of certain products depending on the anode and electrolyte used (Golub & Becker, 2015).
Synthesis of Disubstituted Piperidines : A reagent closely related to this compound was utilized in the synthesis of 4,4 disubstituted piperidines, which have applications in various pharmacological fields (Huybrechts & Hoornaert, 1981).
Anticancer Potential
Evaluation as Anticancer Agents : A study synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. This research is relevant due to the similarity in structure and potential application in cancer treatment (Rehman et al., 2018).
Crystal Structure and DFT Calculations : Research on the crystal structure, Hirshfeld surface analysis, and DFT calculations of novel piperazine derivatives, including this compound, provides insights into their electronic and structural characteristics, useful for drug design (Kumara et al., 2017).
Enzyme Inhibition Activity
- Biological Activity of O-Substituted Derivatives : A series of O-substituted derivatives of a compound similar to this compound were synthesized and evaluated for their enzyme inhibition activities, demonstrating significant activity against butyrylcholinesterase enzyme (Khalid et al., 2013).
Marine Natural Products
- Bromophenol Derivatives : Research on bromophenol derivatives from red algae, similar in structure to this compound, elucidated their structures and evaluated their activity against human cancer cell lines and microorganisms (Zhao et al., 2004).
Safety and Hazards
properties
IUPAC Name |
1-(3-bromo-4-methoxyphenyl)sulfonylpiperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO4S/c1-18-12-3-2-10(8-11(12)13)19(16,17)14-6-4-9(15)5-7-14/h2-3,8H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCOSADKPWUMGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(=O)CC2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501207418 | |
Record name | 4-Piperidinone, 1-[(3-bromo-4-methoxyphenyl)sulfonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501207418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1704074-56-5 | |
Record name | 4-Piperidinone, 1-[(3-bromo-4-methoxyphenyl)sulfonyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704074-56-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Piperidinone, 1-[(3-bromo-4-methoxyphenyl)sulfonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501207418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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